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Compound of Interest

Compound Name: Bindone

Cat. No.: B167395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical compound Bindone,

including its fundamental identifiers, and outlines its relevance in scientific research.

Chemical Identification
For clarity and consistency in research and documentation, the standardized nomenclature and

registry numbers for Bindone are provided below.

Identifier Value

IUPAC Name 2,2'-Methylenebis(1H-indene-1,3(2H)-dione)

CAS Number 1090-07-9

Core Characteristics and Applications
Bindone is a dicarbonyl compound that has found utility in various chemical and analytical

applications. Its structure, consisting of two indane-1,3-dione moieties linked by a methylene

bridge, is central to its reactivity and use as a chemical intermediate and analytical reagent.

One of the notable applications of Bindone is in the field of analytical chemistry as a reagent

for the spectrophotometric and fluorometric determination of primary amines and amino acids.

The reaction between Bindone and a primary amine typically results in the formation of a
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highly colored and fluorescent derivative, which allows for sensitive and selective

quantification.

Experimental Workflow: Determination of Primary
Amines
The following diagram illustrates a generalized workflow for the determination of primary

amines using Bindone. This process is foundational for quantitative analysis in various

research contexts, including drug development and biochemical assays.
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Caption: Generalized workflow for the quantification of primary amines using Bindone.

Logical Relationship: Reagent to Analyte Detection
The utility of Bindone as an analytical reagent is based on a clear logical progression from its

chemical properties to the successful detection of a target analyte. The diagram below outlines

this relationship.
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Caption: Logical flow from Bindone's reaction to analyte detection.

To cite this document: BenchChem. [Bindone: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167395#iupac-name-and-cas-number-for-bindone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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